Cas no 898916-64-8 (2-2-amino-5-(3-methoxyphenoxy)pyrimidin-4-yl-5-(2,5-dimethylphenyl)methoxyphenol)

• Product Name: 2-2-amino-5-(3-methoxyphenoxy)pyrimidin-4-yl-5-(2,5-dimethylphenyl)methoxyphenol
• CAS No: 898916-64-8
• MF: C₂₆H₂₅N₃O₄
• MW: 443.494406461716
• CID: 5424989
• Update Time: 2025-05-19

2-2-amino-5-(3-methoxyphenoxy)pyrimidin-4-yl-5-(2,5-dimethylphenyl)methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-((2,5-dimethylbenzyl)oxy)-2-(2-imino-5-(3-methoxyphenoxy)-1,2-dihydropyrimidin-4-yl)phenol
• 2-2-amino-5-(3-methoxyphenoxy)pyrimidin-4-yl-5-(2,5-dimethylphenyl)methoxyphenol

• Inchi： 1S/C26H25N3O4/c1-16-7-8-17(2)18(11-16)15-32-20-9-10-22(23(30)13-20)25-24(14-28-26(27)29-25)33-21-6-4-5-19(12-21)31-3/h4-14,30H,15H2,1-3H3,(H2,27,28,29)
• InChI Key： LJRNORISHLELCB-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OCC2=CC(C)=CC=C2C)=CC=C1C1C(OC2=CC=CC(OC)=C2)=CN=C(N)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-2-amino-5-(3-methoxyphenoxy)pyrimidin-4-yl-5-(2,5-dimethylphenyl)methoxyphenol

Introduction to 2-2-amino-5-(3-methoxyphenoxy)pyrimidin-4-yl-5-(2,5-dimethylphenyl)methoxyphenol (CAS No. 898916-64-8)

2-2-amino-5-(3-methoxyphenoxy)pyrimidin-4-yl-5-(2,5-dimethylphenyl)methoxyphenol is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. The compound, identified by its CAS number 898916-64-8, represents a confluence of advanced chemical synthesis and potential therapeutic applications. Its molecular architecture, featuring a pyrimidine core conjugated with methoxyphenolic and dimethylphenyl substituents, positions it as a candidate for further exploration in drug discovery and development.

The significance of this compound lies in its structural complexity, which may contribute to unique pharmacological properties. The presence of multiple functional groups, including amino and methoxy groups, suggests a high degree of reactivity and versatility in chemical transformations. This characteristic is particularly valuable in medicinal chemistry, where modulating specific interactions within biological targets is essential for achieving desired therapeutic outcomes.

In recent years, there has been growing interest in pyrimidine derivatives due to their demonstrated efficacy in various biological assays. Pyrimidines are fundamental heterocyclic compounds that mimic natural nucleobases, making them integral to nucleic acid interactions. The incorporation of additional functional moieties into the pyrimidine scaffold can lead to compounds with enhanced binding affinity and selectivity for biological targets. This principle has been leveraged in the design of 2-2-amino-5-(3-methoxyphenoxy)pyrimidin-4-yl-5-(2,5-dimethylphenyl)methoxyphenol, which may exhibit promising activities against diseases associated with aberrant cellular signaling.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research trends indicate that targeting kinases and other enzymes involved in cell proliferation and survival pathways is crucial for the development of novel therapeutics. The structural features of 2-2-amino-5-(3-methoxyphenoxy)pyrimidin-4-yl-5-(2,5-dimethylphenyl)methoxyphenol suggest that it may interact with such targets, potentially offering a new chemical entity for further investigation.

The synthesis of this compound represents a testament to the advancements in synthetic organic chemistry. The ability to construct complex molecules with high precision allows chemists to explore a vast chemical space, increasing the likelihood of discovering bioactive molecules. The use of 3-methoxyphenoxy and 2,5-dimethylphenyl groups introduces specific steric and electronic properties that can fine-tune the pharmacokinetic profile of the compound. These modifications are often critical in optimizing drug-like properties such as solubility, metabolic stability, and binding affinity.

Evidence from preclinical studies indicates that pyrimidine-based compounds can exhibit significant therapeutic potential. For instance, certain pyrimidine derivatives have shown efficacy in inhibiting tyrosine kinases, which are overactive in many cancers. The mechanism by which 2-2-amino-5-(3-methoxyphenoxy)pyrimidin-4-yl-5-(2,5-dimethylphenyl)methoxyphenol may function remains to be fully elucidated; however, its structural similarity to known kinase inhibitors suggests that it could modulate similar pathways.

The pharmaceutical industry continues to invest heavily in discovering new molecular entities with therapeutic potential. Compounds like 2-2-amino-5-(3-methoxyphenoxy)pyrimidin-4-yl-5-(2,5-dimethylphenyl)methoxyphenol are often candidates for further development due to their unique chemical profiles. Researchers are keenly interested in understanding how modifications to the core scaffold influence biological activity, which can guide the design of next-generation drugs.

In conclusion, 898916-64 (CAS No.) serves as an exemplar of how sophisticated molecular design can yield compounds with intriguing pharmacological properties. Its potential applications in drug discovery underscore the importance of continued exploration in medicinal chemistry. As research progresses, it is anticipated that compounds like this will contribute significantly to addressing complex diseases through innovative therapeutic strategies.